Cas no 162687-15-2 (3-Aminomethyl-3-fluoromethylpyrrolidine)

• Product Name: 3-Aminomethyl-3-fluoromethylpyrrolidine
• CAS No: 162687-15-2
• MF: C₆H₁₃FN₂
• MW: 132.179224729538
• CID: 2663763
• PubChem ID: 22903654
• Update Time: 2025-06-09

3-Aminomethyl-3-fluoromethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3-(FLUOROMETHYL)PYRROLIDIN-3-YL)METHANAMINE
• VUEBHWKQKMZJMJ-UHFFFAOYSA-N
• AKOS006324346
• 162687-15-2
• [3-(fluoromethyl)pyrrolidin-3-yl]methanamine
• EN300-7605642
• 3-Aminomethyl-3-fluoromethylpyrrolidine
• SCHEMBL8827102

• Inchi： 1S/C6H13FN2/c7-3-6(4-8)1-2-9-5-6/h9H,1-5,8H2
• InChI Key： VUEBHWKQKMZJMJ-UHFFFAOYSA-N
• SMILES： FCC1(CN)CNCC1

Computed Properties

• Exact Mass: 132.106
• Monoisotopic Mass: 132.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: -0.6

Additional information on 3-Aminomethyl-3-fluoromethylpyrrolidine

Comprehensive Overview of 3-Aminomethyl-3-fluoromethylpyrrolidine (CAS No. 162687-15-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-Aminomethyl-3-fluoromethylpyrrolidine (CAS No. 162687-15-2) has emerged as a compound of significant interest. This heterocyclic amine, characterized by its unique fluoromethyl and aminomethyl functional groups, offers versatile applications in drug discovery, material science, and specialty chemical synthesis. Its molecular structure, C₆H₁₃FN₂, combines the reactivity of an amine with the stability imparted by fluorine, making it a valuable intermediate for modern synthetic strategies.

The growing demand for fluorinated pyrrolidine derivatives in medicinal chemistry is a key driver behind the popularity of this compound. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of bioactive molecules. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, where the fluoromethyl group contributes to improved blood-brain barrier penetration—a hot topic in neurology drug development forums and AI-powered literature searches.

From a synthetic chemistry perspective, CAS 162687-15-2 demonstrates remarkable utility in asymmetric catalysis and chiral auxiliary applications. Its rigid pyrrolidine scaffold serves as an excellent template for constructing stereocenters, addressing the pharmaceutical industry's need for enantioselective synthesis. Laboratories frequently search for "high-purity fluoromethylamine building blocks" or "pyrrolidine-based chiral modifiers," reflecting the compound's relevance in current R&D workflows.

Environmental and regulatory considerations further elevate the importance of this compound. Unlike traditional halogenated compounds, the selective fluorination pattern in 3-Aminomethyl-3-fluoromethylpyrrolidine aligns with green chemistry principles, reducing ecological impact while maintaining efficacy. This aligns with trending searches for "sustainable fluorochemicals" and "eco-friendly heterocycles" across scientific databases.

Analytical characterization of this compound reveals interesting physicochemical properties. With a molecular weight of 132.18 g/mol and balanced lipophilicity (LogP ≈ 0.5), it occupies a strategic space in structure-activity relationship (SAR) studies. The presence of both hydrogen bond donor (NH₂) and acceptor (F) groups enables diverse molecular interactions, explaining its frequent appearance in patents related to GPCR-targeted drugs and enzyme inhibitors.

Industrial scale-up considerations for 162687-15-2 involve specialized handling of its aminomethyl functionality under inert atmospheres, a process detail often queried in chemical engineering forums. Manufacturers emphasize controlled crystallization techniques to ensure consistent polymorph formation—critical for regulatory compliance in pharmaceutical applications where "API intermediate specifications" dominate quality control discussions.

The compound's stability profile warrants attention. While the fluoromethyl group resists hydrolysis better than chloromethyl analogs, proper storage at 2-8°C under nitrogen is recommended. Such practical handling insights are frequently sought in "fluorinated amine storage guidelines" searches, reflecting end-user needs beyond basic technical data.

Emerging applications in material science showcase the compound's versatility. Its incorporation into ionic liquid electrolytes for advanced battery systems demonstrates crossover potential into energy storage—a sector experiencing exponential growth. This interdisciplinary appeal generates search queries combining "fluoropyrrolidine conductive additives" with next-gen battery technologies.

Patent landscape analysis reveals a steady increase in filings involving 3-Aminomethyl-3-fluoromethylpyrrolidine, particularly in prodrug formulations and bioconjugation techniques. The compound's ability to serve as a spacer moiety in antibody-drug conjugates (ADCs) positions it at the forefront of targeted cancer therapy research—a connection evident in rising searches for "fluorinated linker chemistry."

Quality assurance protocols for this compound emphasize rigorous HPLC purity testing (typically >98%) and careful monitoring of diastereomeric impurities. These specifications respond to pharmaceutical industry demands visible in searches for "GMP-grade fluorinated intermediates," underscoring the compound's transition from research-scale to commercial applications.

Looking forward, CAS 162687-15-2 is poised to maintain its relevance as fluorine chemistry advances. Its dual functionalization pattern serves as a blueprint for designing new multi-modal pharmacophores, while its synthetic accessibility addresses cost concerns in large-scale production—factors frequently weighed in "cost-effective fluorination strategies" industry reports.